Cas no 137091-48-6 (11-Eicosen-14-ynoicacid)

• Product Name: 11-Eicosen-14-ynoicacid
• CAS No: 137091-48-6
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 150167
• PubChem ID: 6438695
• Update Time: 2025-04-19

11-Eicosen-14-ynoicacid Chemical and Physical Properties

Names and Identifiers

• 11-Eicosen-14-ynoicacid
• eicosa-11-en-14-ynoic acid
• icos-11-en-14-ynoic acid
• (11E)-icos-11-en-14-ynoic acid
• IEYA
• (E)-icos-11-en-14-ynoic acid
• 137091-48-6
• 11-Eicosen-14-ynoic acid

• Inchi： 1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-5,8,11-19H2,1H3,(H,21,22)/b10-9+
• InChI Key： PFFRDNFAEYTWIG-MDZDMXLPSA-N
• SMILES： OC(CCCCCCCCC/C=C/CC#CCCCCC)=O

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 424.4°Cat760mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.483
• PSA: 37.3